1-Methyl-7-methoxy-1,2,3,4-tetrahydroquinoxaline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Methyl-7-methoxy-1,2,3,4-tetrahydroquinoxaline is a useful research compound. Its molecular formula is C10H14N2O and its molecular weight is 178.235. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Tautomerism Studies
1-Methyl-7-methoxy-1,2,3,4-tetrahydroquinoxaline and its derivatives have been studied for their tautomeric properties. For example, the compound previously formulated as ethyl 1,2-dihydro-2-oxoquinoxalin-3-ylacetate was found to have an isomeric structure in the solid state, and its 1-methyl derivative exhibited tautomerism in solution, as indicated by nuclear magnetic resonance studies (Chapman, 1966).
Synthesis and Derivatives
Research has focused on the synthesis of various derivatives of this compound for different applications. For instance, the synthesis of petaline involved the methylation of a related tetrahydro-8-hydroxy-7-methoxy compound, demonstrating the compound's relevance in synthetic chemistry (Kametani et al., 1971).
Potential Antidepressant Applications
A study explored the antidepressant-like effect of a molecule related to this compound, showing its potential in treating resistant depression. This study highlighted the involvement of the L-arginine–nitric oxide–cyclic guanosine monophosphate pathway in its antidepressant-like action (Dhir & Kulkarni, 2011).
Photophysical Properties and Antimicrobial Activity
Novel colorants derived from this compound have been synthesized, showing interesting photophysical properties and potential antimicrobial activity. These colorants displayed fluorescence and were stable up to 310°C, indicating their potential in various applications (Jarag et al., 2012).
Anticancer Potential
There has been significant research into the anticancer properties of compounds related to this compound. For example, a study found that certain derivatives inhibited tumor growth in mice and demonstrated high antiproliferative activity in human tumor cell lines (Cui et al., 2017).
Antibacterial Applications
The antibacterial activity of 1-methyl-7-methoxy-beta-carboline, a related compound, and its analogues were studied, showing effectiveness against various gram-positive and gram-negative bacteria (Saify et al., 2005).
Mechanism of Action
Target of Action
Its derivative, 1-methyl-1,2,3,4-tetrahydroisoquinoline (1metiq), has been shown to have a broad spectrum of action in the brain .
Mode of Action
1metiq, a related compound, has been shown to have neuroprotective properties and the ability to antagonize the behavioral syndrome produced by well-known neurotoxins . It is suggested that MAO inhibition, free radicals scavenging properties, and antagonism to the glutamatergic system may play an essential role in neuroprotection .
Biochemical Pathways
1metiq has been shown to affect dopamine metabolism .
Result of Action
1metiq has been shown to have neuroprotective properties and the ability to antagonize the behavioral syndrome produced by well-known neurotoxins .
Biochemical Analysis
Biochemical Properties
1-Methyl-7-methoxy-1,2,3,4-tetrahydroquinoxaline has been found to interact with various enzymes and proteins. For instance, it has been shown to inhibit the activity of both monoamine oxidase A and B enzymes . This interaction suggests that this compound may play a role in modulating neurotransmitter levels in the brain .
Cellular Effects
In terms of cellular effects, this compound has been found to exhibit neuroprotective properties . It is suggested to influence cell function by impacting cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The molecular mechanism of this compound involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . For example, it has been shown to inhibit the activity of monoamine oxidase enzymes, which could lead to increased levels of neurotransmitters in the brain .
Temporal Effects in Laboratory Settings
It has been suggested that it exhibits neuroprotective properties , indicating potential long-term effects on cellular function.
Dosage Effects in Animal Models
In animal models, the effects of this compound have been observed to vary with different dosages . For instance, it has been shown to produce an antidepressant-like effect similar to the effect of imipramine following systemic administration in rats .
Metabolic Pathways
Its ability to inhibit monoamine oxidase enzymes suggests that it may be involved in the metabolism of neurotransmitters .
Transport and Distribution
Its interactions with various enzymes and proteins suggest that it may be transported and distributed via these molecules .
Subcellular Localization
Given its interactions with various enzymes and proteins, it may be localized to specific compartments or organelles within the cell .
Properties
IUPAC Name |
6-methoxy-4-methyl-2,3-dihydro-1H-quinoxaline |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O/c1-12-6-5-11-9-4-3-8(13-2)7-10(9)12/h3-4,7,11H,5-6H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VPTVSHRBUWFHMA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCNC2=C1C=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
912284-85-6 |
Source
|
Record name | 7-methoxy-1-methyl-1,2,3,4-tetrahydroquinoxaline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.